Cas no 921895-36-5 (N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclohexanecarboxamide)

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclohexanecarboxamide structure
921895-36-5 structure
Product Name:N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclohexanecarboxamide
CAS No:921895-36-5
MF:C22H33N3O2
MW:371.516325712204
CID:5923725
PubChem ID:44024536
Update Time:2025-07-17

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclohexanecarboxamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-morpholin-4-ylethyl]cyclohexanecarboxamide
    • F2291-0245
    • N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide
    • AKOS024636239
    • N-(2-(1-methylindolin-5-yl)-2-morpholinoethyl)cyclohexanecarboxamide
    • 921895-36-5
    • N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclohexanecarboxamide
    • Inchi: 1S/C22H33N3O2/c1-24-10-9-19-15-18(7-8-20(19)24)21(25-11-13-27-14-12-25)16-23-22(26)17-5-3-2-4-6-17/h7-8,15,17,21H,2-6,9-14,16H2,1H3,(H,23,26)
    • InChI Key: WRFMDRGRJLKJIJ-UHFFFAOYSA-N
    • SMILES: C1(C(NCC(C2C=CC3=C(C=2)CCN3C)N2CCOCC2)=O)CCCCC1

Computed Properties

  • Exact Mass: 371.25727730g/mol
  • Monoisotopic Mass: 371.25727730g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 27
  • Rotatable Bond Count: 5
  • Complexity: 488
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 44.8Ų

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclohexanecarboxamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F2291-0245-2μmol
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide
921895-36-5 90%+
2μl
$57.0 2023-05-16
Life Chemicals
F2291-0245-5μmol
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide
921895-36-5 90%+
5μl
$63.0 2023-05-16
Life Chemicals
F2291-0245-10μmol
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide
921895-36-5 90%+
10μl
$69.0 2023-05-16
Life Chemicals
F2291-0245-20μmol
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide
921895-36-5 90%+
20μl
$79.0 2023-05-16
Life Chemicals
F2291-0245-1mg
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide
921895-36-5 90%+
1mg
$54.0 2023-05-16
Life Chemicals
F2291-0245-2mg
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide
921895-36-5 90%+
2mg
$59.0 2023-05-16
Life Chemicals
F2291-0245-3mg
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide
921895-36-5 90%+
3mg
$63.0 2023-05-16
Life Chemicals
F2291-0245-4mg
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide
921895-36-5 90%+
4mg
$66.0 2023-05-16
Life Chemicals
F2291-0245-5mg
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide
921895-36-5 90%+
5mg
$69.0 2023-05-16
Life Chemicals
F2291-0245-10mg
N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethyl]cyclohexanecarboxamide
921895-36-5 90%+
10mg
$79.0 2023-05-16

Additional information on N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclohexanecarboxamide

Research Brief on N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclohexanecarboxamide (CAS: 921895-36-5)

N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclohexanecarboxamide (CAS: 921895-36-5) is a novel small molecule compound that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological pathways. The indole and morpholine moieties in its structure suggest possible interactions with key cellular targets, making it a subject of intense investigation.

Recent studies have focused on elucidating the pharmacological properties and mechanisms of action of this compound. Preliminary data indicate that it exhibits high affinity for certain receptor types, which could be leveraged for the development of new treatments for neurological and metabolic disorders. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential, particularly for central nervous system (CNS)-related conditions. Researchers are also exploring its pharmacokinetic profile, including absorption, distribution, metabolism, and excretion (ADME) properties, to optimize its clinical applicability.

One of the most notable findings in recent research is the compound's role in modulating serotonin and dopamine pathways. In vitro and in vivo studies have demonstrated its efficacy in altering neurotransmitter levels, suggesting potential applications in mood disorders, such as depression and anxiety. Additionally, its interaction with morpholine-containing targets has sparked interest in its use as an anti-inflammatory agent, with some studies reporting significant reductions in pro-inflammatory cytokines in animal models.

The synthesis and optimization of N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclohexanecarboxamide have also been a focal point of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved bioavailability and reduced off-target effects. Structure-activity relationship (SAR) studies are ongoing to identify the most pharmacologically active variants, with the aim of developing lead compounds for clinical trials.

Despite these promising developments, challenges remain in the translation of this compound into therapeutic use. Issues such as potential toxicity, long-term stability, and scalability of synthesis need to be addressed. Collaborative efforts between academic institutions and pharmaceutical companies are underway to overcome these hurdles and accelerate the development of this compound into a viable drug candidate.

In conclusion, N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(morpholin-4-yl)ethylcyclohexanecarboxamide represents a compelling area of research in the chemical biology and pharmaceutical fields. Its unique structural attributes and promising pharmacological properties make it a strong candidate for further investigation. Continued research and development efforts are expected to shed more light on its full therapeutic potential and pave the way for its eventual clinical application.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent